Cas no 733740-77-7 (trans-2-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid)

• Product Name: trans-2-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid
• CAS No: 733740-77-7
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• MDL: MFCD06799095
• CID: 879327
• PubChem ID: 24722380
• Update Time: 2025-04-19

trans-2-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-2-[2-OXO-2-(3-NITROPHENYL)ETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
• LogP
• trans-2-[2-Oxo-2-(3-nitrophenyl)ethyl]-cyclopentane-1-carboxylic acid
• AKOS016017587
• MFCD06799095
• (1R,2S)-2-[2-(3-nitrophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• 733740-77-7
• TRANS-2-[2-OXO-2-(3-NITROPHENYL)ETHYL]CYCLOPENTANE-1-CARBOXYLICACID
• trans-2-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid

• MDL： MFCD06799095
• Inchi： 1S/C14H15NO5/c16-13(8-9-3-2-6-12(9)14(17)18)10-4-1-5-11(7-10)15(19)20/h1,4-5,7,9,12H,2-3,6,8H2,(H,17,18)/t9-,12+/m0/s1
• InChI Key： DYHTYNIMADNXII-JOYOIKCWSA-N
• SMILES： OC([C@@H]1CCC[C@H]1CC(C1C=CC=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 277.09500
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.19000
• LogP: 3.19170